Cas no 83817-48-5 (Potassium 3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate)

Potassium 3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate structure
83817-48-5 structure
Product Name:Potassium 3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate
CAS No:83817-48-5
MF:C11H6Cl2KNO3
MW:310.174541950226
CID:733065
PubChem ID:23662482
Update Time:2025-04-19

Potassium 3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Potassium 3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate
    • potassium,3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
    • 4-ISOXAZOLECARBOXYLIC ACID, 3-(2,6-DICHLOROPHENYL)-5-METHYL-, POTASSIUM SALT (1:1)
    • NS00090737
    • EINECS 280-948-1
    • DTXSID10232698
    • 9E8H7956RU
    • UNII-9E8H7956RU
    • 83817-48-5
    • Inchi: 1S/C11H7Cl2NO3.K/c1-5-8(11(15)16)10(14-17-5)9-6(12)3-2-4-7(9)13;/h2-4H,1H3,(H,15,16);/q;+1/p-1
    • InChI Key: GGEWUHWWTYFCLC-UHFFFAOYSA-M
    • SMILES: [K+].ClC1C=CC=C(C=1C1C(C(=O)[O-])=C(C)ON=1)Cl

Computed Properties

  • Exact Mass: 308.93618
  • Monoisotopic Mass: 308.93618
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2

Experimental Properties

  • Boiling Point: 383.6°C at 760 mmHg
  • Flash Point: 185.8°C
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